BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Palifermin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Palifermin

Cat. No.: B1169686

Palifermin, a recombinant human keratinocyte growth factor, requires careful handling due to
its classification as a hazardous drug. This guide provides essential safety protocols, personal
protective equipment (PPE) recommendations, and disposal procedures for researchers,
scientists, and drug development professionals. Adherence to these guidelines is crucial for
minimizing exposure risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Palifermin, based on guidelines for NIOSH Group 2 hazardous drugs. Quantitative data,
where available, is provided to assist in the selection of appropriate PPE.
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Quantitative Data /

PPE Category Specification
Standard
Standard: ASTM D6978.[1][4]
) ) [5][6] Permeation Rate: Must
Double gloving with _
) be less than 0.01 pg/cmz/min.
chemotherapy-rated gloves is _
) [5][6] Breakthrough Time:
Gloves required. The outer glove ]
) Varies by drug and glove
should be sterile. Gloves must ]
material; consult
be powder-free.[1][2][3]
manufacturer's test results.[1]
[5]
Disposable, back-closing
gowns made of a low- - ]
N ) Permeability: Must be resistant
permeability fabric are -
Gowns to permeability by hazardous

required.[2] Gowns should
have long sleeves with tight-

fitting cuffs.

drugs.[3]

Eye and Face Protection

Goggles and a full-face shield
are required when there is a

risk of splashing.[2][7]

Standard: ANSI Z87.1-

compliant.[7]

Respiratory Protection

A NIOSH-certified N95 or
higher respirator is required
when there is a risk of

aerosolization.[2]

Standard: NIOSH-certified.

Disposable shoe covers are

Shoe Covers required when handling N/A
Palifermin.
Head and hair covers are

Head and Hair Covers required to prevent N/A

contamination.

Experimental Protocols
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While specific experimental protocols for testing PPE against Palifermin are not publicly
available, the industry standard for chemotherapy gloves, ASTM D6978, provides a rigorous
methodology for assessing resistance to permeation by chemotherapy drugs.[1][4][5][6] This
standard involves continuous contact of the glove material with a panel of nine specific
chemotherapy drugs, with detection of any breakthrough at a very low permeation rate.[1][4][5]
[6] Researchers should always request and review the manufacturer's ASTM D6978 test data
for the specific gloves being used.

Visualized Workflows

The following diagrams illustrate the standard procedures for donning and doffing PPE and for
the disposal of Palifermin waste.

Preparation Area Donning Sequence

[Wash Hands Thorougthﬂspect PPE for Defects |- -2 =W Don N95 Respirator 4. o o Goggles/Face Shield =B Don Inner Pair of Gloves wiSS Don 83‘:{’;:%‘3%0"65

Click to download full resolution via product page

Figure 1: Procedure for donning Personal Protective Equipment (PPE).

{ Doffing Sequence (in designated area)

Remove Outer Gloves R Remove Inner Gloves 3. Wash Hands B3 poove Goggles/Face Shield CBNY e move Respirator 6. Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: Procedure for doffing Personal Protective Equipment (PPE).

Disposal Plan
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All materials that come into contact with Palifermin, including unused drug, contaminated PPE,
and labware, must be disposed of as hazardous waste. The disposal process must adhere to
all applicable federal, state, and local regulations.[8]

Waste Segregation at Point of Generation

Contaminated Sharps . . . Contaminated PPE )
[ (needles, vials) (Unused/ResMual Pallfermlra leoves, gown, etc.D (Contamlnated Labware)

Containment
\ 4 \/
Yellow Chemotherapy Labeled Hazardous
Sharps Container Waste Container

Disposal by Licensed

Yellow Chemotherapy
Waste Bag/Container

Hazardous Waste Vendor

Click to download full resolution via product page
Figure 3: Disposal workflow for Palifermin-contaminated materials.
Key Disposal Steps:

e Segregation: At the point of use, immediately segregate all waste contaminated with
Palifermin from other waste streams.[9]

¢ Containment:

o Place all contaminated sharps directly into a designated, puncture-resistant chemotherapy
sharps container.[10] These containers are typically yellow.[10]

o Dispose of all contaminated PPE and solid waste (e.g., bench paper, pipette tips) in a
designated, leak-proof chemotherapy waste bag or container, also typically yellow.[10]
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o Collect any unused or residual liquid Palifermin in a clearly labeled hazardous waste
container.[9]

o Labeling: All waste containers must be clearly labeled as "Hazardous Drug Waste" or
"Chemotherapy Waste" in accordance with institutional and regulatory standards.

o Storage: Store sealed hazardous waste containers in a secure, designated area away from
general lab traffic until pickup.

» Final Disposal: Arrange for the collection and disposal of all Palifermin waste through a
licensed hazardous waste management company. Incineration is the preferred method of
destruction for chemotherapy and other hazardous drugs.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bccancer.bc.ca [bccancer.bc.ca]

e 2. halyardhealth.com [halyardhealth.com]
e 3. pogo.ca [pogo.ca]

e 4. store.astm.org [store.astm.org]

e 5.ASTM D6978 — How to Choose Chemotherapy-Resistant Gloves for Maximum Safety |
mocare health co., [td. [mocarehealth.com]

e 6. ansell.com [ansell.com]

e 7. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

e 8. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
e 9. web.uri.edu [web.uri.edu]

e 10. hsrm.umn.edu [hsrm.umn.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1169686?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b1169686?utm_src=pdf-body
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/product/b1169686?utm_src=pdf-custom-synthesis
https://www.bccancer.bc.ca/pharmacy-site/Documents/Pharmacy%20FAQs/Pharmacy-FAQ-Chemotherapy-Gloves.pdf
https://www.halyardhealth.com/wp-content/uploads/2020/11/guide-to-the-usp-800-guidelines-for-ppe-when-administering-chemotherapy-drugs.pdf
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://store.astm.org/d6978-05r19.html
https://www.mocarehealth.com/article_d.php?lang=en&tb=6&id=327
https://www.mocarehealth.com/article_d.php?lang=en&tb=6&id=327
https://www.ansell.com/-/media/projects/ansell/website/pdf/life-science/controlled-environment/chemotherapy-white-paper.ashx
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Palifermin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169686#personal-protective-equipment-for-
handling-palifermin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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